Cas no 1897691-31-4 (4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine)
4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine
- EN300-1947018
- [4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine
- 1897691-31-4
-
- Inchi: 1S/C13H16F3N/c14-11-4-2-1-3-10(11)12(9-17)5-7-13(15,16)8-6-12/h1-4H,5-9,17H2
- InChI Key: QYDCGBHUSLMFRA-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2C=CC=CC=2F)(CN)CC1)F
Computed Properties
- Exact Mass: 243.12348400g/mol
- Monoisotopic Mass: 243.12348400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1947018-0.05g |
[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine |
1897691-31-4 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1947018-0.1g |
[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine |
1897691-31-4 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1947018-0.25g |
[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine |
1897691-31-4 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1947018-0.5g |
[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine |
1897691-31-4 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1947018-1.0g |
[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine |
1897691-31-4 | 1g |
$1500.0 | 2023-05-27 | ||
| Enamine | EN300-1947018-2.5g |
[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine |
1897691-31-4 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1947018-5.0g |
[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine |
1897691-31-4 | 5g |
$4349.0 | 2023-05-27 | ||
| Enamine | EN300-1947018-10.0g |
[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine |
1897691-31-4 | 10g |
$6450.0 | 2023-05-27 | ||
| Enamine | EN300-1947018-1g |
[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine |
1897691-31-4 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1947018-5g |
[4,4-difluoro-1-(2-fluorophenyl)cyclohexyl]methanamine |
1897691-31-4 | 5g |
$4349.0 | 2023-09-17 |
4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine
Professional Introduction to 4,4-Difluoro-1-(2-fluorophenyl)cyclohexylmethanamine (CAS No. 1897691-31-4)
4,4-Difluoro-1-(2-fluorophenyl)cyclohexylmethanamine, a compound with the chemical formula C14H13F3N, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1897691-31-4, has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a cyclohexyl backbone makes it an intriguing candidate for further investigation, particularly in the context of drug design and molecular recognition.
The structural motif of 4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine incorporates both fluorine substituents and a phenyl ring, which are common features in many bioactive molecules. The fluorine atoms can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. Additionally, the cyclohexyl group provides a rigid scaffold that can stabilize certain conformations, which is crucial for effective pharmacological activity.
In recent years, there has been a growing interest in the use of fluorinated compounds in drug development due to their ability to improve metabolic stability, bioavailability, and binding interactions. For instance, fluorine atoms can increase the lipophilicity of a molecule, making it more permeable to biological membranes. This property is particularly valuable in the design of oral drugs where efficient absorption is essential. Furthermore, fluorine substitution can modulate the electronic distribution within a molecule, leading to enhanced binding affinity to enzymes and receptors.
Recent studies have highlighted the potential of cyclohexylamine derivatives as pharmacophores in various therapeutic areas. The cyclohexyl group is known for its ability to occupy specific spatial orientations within biological targets, which can be critical for achieving high selectivity. In particular, modifications at the N-position of cyclohexylamines have been explored as a strategy to enhance pharmacological activity. The introduction of fluorine atoms at strategic positions within this framework can further refine these interactions.
The synthesis of 4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine presents unique challenges due to the presence of multiple fluorine atoms. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as nucleophilic substitution reactions and transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework. The successful synthesis of this compound demonstrates the growing expertise in handling complex fluorinated structures.
Evaluation of the pharmacological properties of 4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine has revealed promising results in preliminary studies. In vitro assays have indicated potential activity against various biological targets, including enzymes and receptors relevant to human health. These findings underscore the importance of continued research into this class of compounds. Further investigations are warranted to fully elucidate their therapeutic potential and optimize their pharmacokinetic profiles.
The role of computational chemistry in understanding the behavior of complex molecules like 4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine cannot be overstated. Molecular modeling techniques provide valuable insights into how these compounds interact with biological targets at the atomic level. By predicting binding affinities and identifying key interaction points, computational methods can guide experimental efforts and accelerate drug discovery processes.
The future prospects for cyclohexylamine derivatives, including 4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine, are bright given their diverse structural possibilities and potential therapeutic applications. As research progresses, new synthetic strategies will be developed to overcome existing challenges, and novel derivatives will be explored for their pharmacological efficacy. The integration of experimental and computational approaches will be crucial in realizing the full potential of these molecules.
In conclusion, 4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine (CAS No. 1897691-31-4) represents an exciting area of research within pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. Continued research efforts will likely uncover new applications for this compound and its derivatives in the treatment of various diseases.
1897691-31-4 (4,4-difluoro-1-(2-fluorophenyl)cyclohexylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)